Cas no 93985-69-4 (Acetamide,2-(4-phenoxyphenoxy)-)

• Product name: Acetamide,2-(4-phenoxyphenoxy)-
• CAS No: 93985-69-4
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 803234
• PubChem ID: 7610844

Acetamide,2-(4-phenoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-(4-phenoxyphenoxy)-
• Acetamide, 2-(p-phenoxyphenoxy)-
• ACETAMIDE, 2-(P-PHENOXYPHENOXY)- (7CI)
• 2-(4-phenoxyphenoxy)
• 2-(4-phenoxyphenoxy)acetamide
• Acetamide,2-(p-phenoxyphenoxy)-
• AKOS005943470
• 93985-69-4
• SCHEMBL1812614
• 2-(p-Phenoxyphenoxy)acetamide
• Z18479034

• Inchi： 1S/C14H13NO3/c15-14(16)10-17-11-6-8-13(9-7-11)18-12-4-2-1-3-5-12/h1-9H,10H2,(H2,15,16)
• InChI Key： JYQDIPJQHCZZFF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)OCC(N)=O

Computed Properties

• Exact Mass: 243.09000
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55000
• LogP: 3.04330

Acetamide,2-(4-phenoxyphenoxy)- Security Information

Acetamide,2-(4-phenoxyphenoxy)- Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on Acetamide,2-(4-phenoxyphenoxy)-

Acetamide, 2-(4-phenoxyphenoxy) - A Comprehensive Overview

Acetamide, 2-(4-phenoxyphenoxy), also known by its CAS registry number CAS No. 93985-69-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of acetamide, with a phenoxy group attached at the second position of the acetamide chain. The structure of this compound can be described as an acetamide moiety with a substituted phenoxy group, which introduces interesting chemical and physical characteristics.

The molecular formula of Acetamide, 2-(4-phenoxyphenoxy) is C15H13NO3, and its molecular weight is approximately 257 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water but more soluble in organic solvents such as dichloromethane and ethyl acetate. Its melting point is around 120°C, and it has a boiling point of approximately 300°C under standard atmospheric pressure.

Recent studies have highlighted the potential of Acetamide, 2-(4-phenoxyphenoxy) in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drug delivery systems. The phenoxy group present in the molecule contributes to its hydrophilic properties, making it an ideal candidate for use in drug delivery applications where controlled release mechanisms are required.

In addition to its pharmacological applications, Acetamide, 2-(4-phenoxyphenoxy) has also been investigated for its role in polymer chemistry. The compound has been used as a building block in the synthesis of polymeric materials with tailored mechanical and thermal properties. Its ability to form hydrogen bonds due to the amide group makes it suitable for use in creating polymers with enhanced stability and durability.

The synthesis of Acetamide, 2-(4-phenoxyphenoxy) typically involves a multi-step process that begins with the preparation of the phenoxy group precursor. This is followed by coupling reactions to introduce the acetamide moiety at the desired position on the phenoxy group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

The environmental impact of Acetamide, 2-(4-phenoxyphenoxy) has also been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions, making it a safer alternative to other chemicals used in similar applications.

In conclusion, Acetamide, 2-(4-phenoxyphenoxy), or CAS No. 93985-69-4, is a versatile chemical compound with promising applications in pharmacology, polymer chemistry, and materials science. Its unique structure and properties make it an attractive candidate for further research and development across various industries.